Cas no 954649-13-9 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide
• CAS No: 954649-13-9
• MF: C₂₀H₂₅FN₂OS
• MW: 360.488707304001
• CID: 6260182
• PubChem ID: 16931829
• Update Time: 2025-05-20

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2-(4-fluorophenyl)acetamide
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-2-(4-fluorophenyl)acetamide
• AKOS024645940
• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2-(4-fluorophenyl)acetamide
• 954649-13-9
• SR-01000912491
• SR-01000912491-1
• F2392-0738

• Inchi： 1S/C20H25FN2OS/c21-18-7-5-16(6-8-18)13-20(24)22-14-19(17-9-12-25-15-17)23-10-3-1-2-4-11-23/h5-9,12,15,19H,1-4,10-11,13-14H2,(H,22,24)
• InChI Key： AYUZWURHAHDCCU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(CC1C=CC(=CC=1)F)=O)N1CCCCCC1

Computed Properties

• Exact Mass: 360.16716276g/mol
• Monoisotopic Mass: 360.16716276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.6Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide

N-2-(Azepan-1-yl)-2-(Thiophen-3-yl)ethyl-2-(4-Fluorophenyl)acetamide: A Comprehensive Overview

N-2-(Azepan-1-yl)-2-(Thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide (CAS No. 954649-13-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of N-2-(Azepan-1-yl)-2-(Thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide is composed of a central acetamide moiety, flanked by a thiophene ring and a 4-fluorophenyl group, with an azepane ring attached to the acetamide nitrogen. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a subject of extensive study.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the behavior of N-2-(Azepan-1-yl)-2-(Thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide. Studies have shown that the azepane ring contributes to the compound's lipophilicity, enhancing its ability to cross cell membranes and interact with intracellular targets. The thiophene ring, on the other hand, imparts electronic and steric effects that influence the compound's binding affinity to specific receptors.

In the context of medicinal chemistry, N-2-(Azepan-1-yl)-2-(Thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide has been explored for its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological processes, including inflammation, pain signaling, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's anti-inflammatory properties, demonstrating its efficacy in reducing cytokine production in vitro.

The 4-fluorophenyl group is another key feature of this compound. Fluorine substitution is known to enhance metabolic stability and improve pharmacokinetic profiles. This makes N-2-(Azepan-1-yl)-2-(Thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide an attractive candidate for further optimization and development into therapeutic agents. Clinical trials are currently underway to evaluate its safety and efficacy in treating chronic inflammatory conditions.

Beyond its therapeutic potential, N-2-(Azepan-1-yl)-2-(Thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide has also been studied for its role in chemical biology. Researchers have utilized this compound as a tool to probe the function of specific proteins and pathways within cells. For example, it has been used to investigate the mechanisms underlying receptor-mediated signal transduction and cellular responses to external stimuli.

The synthesis of N-2-(Azepan-1-yl)-2-(Thiophen-3-yl)ethyl-2-(4-fluorophenyl)acetamide involves several steps, including the formation of the central acetamide core and subsequent functionalization with the azepane, thiophene, and 4-fluorophenyl groups. Recent developments in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its use in both academic research and industrial applications.

In conclusion, N-2-(Azepan-1-y l)-2-(Thiophen -3 -y l)e th yl - 2 -( 4 - fluor ophen yl )ac et amide (CAS No. 954649 - 13 - 9 ) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of complex biological processes and developing new therapeutic strategies.